![molecular formula C7H6N2O2S B1265616 1,2-Benzisothiazol-3-amine 1,1-dioxide CAS No. 7668-28-2](/img/structure/B1265616.png)
1,2-Benzisothiazol-3-amine 1,1-dioxide
Overview
Description
1,2-Benzisothiazol-3-amine 1,1-dioxide is a chemical compound with the CAS Number: 7668-28-2 . It has a molecular weight of 182.2 and its IUPAC name is 1,1-dioxido-1,2-benzisothiazol-3-ylamine .
Synthesis Analysis
A synthesis of 3-substituted 1,2-benzisothiazole 1,1-dioxides from saccharin (1,2-benzisothiazolin-3-one 1,1-dioxide) and organolithium compounds has been described . The reaction of saccharin and saccharin-chloride (3-chloro-1,2-benzisothiazole 1,1-dioxide) with Grignard reagents has been investigated systematically .Molecular Structure Analysis
The molecular formula of 1,2-Benzisothiazol-3-amine 1,1-dioxide is C7H6N2O2S . The average mass is 182.200 Da and the monoisotopic mass is 182.014999 Da .Chemical Reactions Analysis
The reaction of saccharin and saccharin-chloride (3-chloro-1,2-benzisothiazole 1,1-dioxide) with Grignard reagents has been investigated systematically .Physical And Chemical Properties Analysis
The physical form of 1,2-Benzisothiazol-3-amine 1,1-dioxide is solid . The density is 1.7±0.1 g/cm3 . The boiling point is 413.8±28.0 °C at 760 mmHg . The vapour pressure is 0.0±1.0 mmHg at 25°C . The enthalpy of vaporization is 66.7±3.0 kJ/mol . The flash point is 204.1±24.0 °C . The index of refraction is 1.742 .Scientific Research Applications
Caspase-3 Inhibitors
1,2-Benzisothiazol-3-one-derived 1,2,3-triazoles have been synthesized and evaluated as inhibitors against caspase-3/-7 . Caspase-3 is activated in nearly every model of apoptosis and is believed to be the ‘central executioner’ of the apoptotic pathway . The compound N-((1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl)methyl)-3-oxobenzoisothiazole-2(3H)-carboxamide 14c was found to be the most potent caspase-3 inhibitor with IC 50 values of 11.0 ± 1.2 nM .
Drug Discovery
1,2,3-Triazoles, including those derived from 1,2-benzisothiazol-3-one, have found broad applications in drug discovery . They have a wide range of applications in pharmaceuticals, supramolecular chemistry, organic synthesis, chemical biology, and industry .
Biological Activity
1,2,3-Triazoles have numerous useful properties like high chemical stability, aromatic character, strong dipole moment, and hydrogen bonding ability . These features make the substituted 1,2,3-triazole motif structurally resembling to the amide bond, mimicking an E or a Z amide bond .
Nucleating Agent
1,2-Benzisothiazol-3 (2H)-one 1,1-dioxide, sodium salt (saccharin, sodium salt), is used as a nucleating agent up to 0.1% w/w in polyesters .
Organic Synthesis
1,2,3-Triazoles are one of the most important nitrogen-containing five-membered heterocycles and have a wide range of applications in organic synthesis .
Mechanism of Action
Target of Action
The primary target of 1,2-Benzisothiazol-3-amine 1,1-dioxide is the caspase-3 and caspase-7 enzymes . These enzymes play a crucial role in the execution phase of cell apoptosis or programmed cell death . The compound has been found to have a high potency for inhibiting these enzymes .
Mode of Action
1,2-Benzisothiazol-3-amine 1,1-dioxide interacts with its targets by acting as a mechanism-based inhibitor . It is suggested that substituents at the 4-position of the benzoisothiazolone interact with the S1 specificity pocket of the enzyme, while the 2-substituent projects into the S’ sites . This interaction results in the inhibition of the caspase-3 and caspase-7 enzymes .
Biochemical Pathways
The inhibition of caspase-3 and caspase-7 enzymes by 1,2-Benzisothiazol-3-amine 1,1-dioxide affects the apoptosis pathway . Apoptosis is a complex physiological process of tissue development and homeostasis, and deregulation of this process can contribute to many human diseases, including neurodegenerative diseases, ischemic damage, autoimmune disorders, and several forms of cancer .
Pharmacokinetics
It is suggested that the compound’s ability to penetrate the cell in vivo might be increased due to the presence of both carbonyl and urea groups .
Result of Action
The result of the action of 1,2-Benzisothiazol-3-amine 1,1-dioxide is the inhibition of the caspase-3 and caspase-7 enzymes, which leads to the prevention of apoptosis . This can have significant implications in the treatment of diseases caused by excessive apoptosis, such as stroke, Alzheimer’s disease, Huntington’s disease, and Parkinson’s disease .
Action Environment
It is known that the compound is used in various industrial settings, including textile spin-finish solutions, leather processing solutions, and preservation of fresh animal hides and skins . The compound’s action, efficacy, and stability could potentially be influenced by factors such as temperature, pH, and the presence of other chemicals in these environments .
Safety and Hazards
The safety information of 1,2-Benzisothiazol-3-amine 1,1-dioxide is available in the MSDS . It is recommended to avoid dust formation, avoid breathing mist, gas or vapours, avoid contacting with skin and eye, use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak .
Future Directions
The in silico prediction suggested that compounds with four common structures of sulfon-amine-benzene, 1,2-benzisothiazol-3-amine 1,1-dioxide, N-phenylbenzamide, and furan-amino-benzene presented strong hydrogen bonds with residues E27, W34, R38, D53, D153, or Q156 in the N terminal of ApoE4 . These structures might also form strong hydrophobic interactions with residues W26, E27, L28, L30, G31, L149, and A152 . While the 312 compounds can serve as drug candidates for further experiment assays, the four common structures, along with the residues for hydrogen bond or hydrophobic interaction, pave the foundation to further optimize the compounds as better binders of ApoE4 .
properties
IUPAC Name |
1,1-dioxo-1,2-benzothiazol-3-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6N2O2S/c8-7-5-3-1-2-4-6(5)12(10,11)9-7/h1-4H,(H2,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QNOQSOJREDRYBC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=NS2(=O)=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6N2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40227476 | |
Record name | 1,2-Benzisothiazol-3-amine 1,1-dioxide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40227476 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,2-Benzisothiazol-3-amine 1,1-dioxide | |
CAS RN |
7668-28-2 | |
Record name | 1,2-Benzisothiazol-3-amine 1,1-dioxide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007668282 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3-Iminosaccharin | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=331994 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1,2-Benzisothiazol-3-amine 1,1-dioxide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40227476 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-amino-1lambda6,2-benzothiazole-1,1-dione | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 1,2-BENZISOTHIAZOL-3-AMINE 1,1-DIOXIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/85KM32M9L4 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What makes 1,2-Benzisothiazol-3-amine 1,1-dioxide a potentially interesting compound in Alzheimer's disease research?
A1: While not a direct treatment for Alzheimer's disease, 1,2-Benzisothiazol-3-amine 1,1-dioxide emerged as a structure of interest during a computational study focused on identifying potential binders for Apolipoprotein E4 (ApoE4) []. ApoE4 is a protein implicated in Alzheimer's disease progression, notably its role in amyloid beta (Aβ) accumulation. The study highlighted that compounds containing the 1,2-Benzisothiazol-3-amine 1,1-dioxide structure demonstrated promising binding interactions with the ApoE4 N-terminal domain in silico [].
Q2: How does the structure of 1,2-Benzisothiazol-3-amine 1,1-dioxide potentially facilitate its interaction with ApoE4?
A2: Computational modeling suggests that the 1,2-Benzisothiazol-3-amine 1,1-dioxide structure could participate in both hydrogen bonding and hydrophobic interactions with key residues within the ApoE4 N-terminal domain []. Specifically, the study identified potential hydrogen bonds with residues E27, W34, R38, D53, D153, or Q156, and hydrophobic interactions involving residues W26, E27, L28, L30, G31, L149, and A152 []. These predicted interactions highlight the compound as a potential starting point for further development and optimization in the search for molecules that can modulate ApoE4 activity.
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